Cas no 99758-45-9 (Benzene, 1-(1,1-dimethylethyl)-5-methyl-2,4-dinitro-)

• Product Name: Benzene, 1-(1,1-dimethylethyl)-5-methyl-2,4-dinitro-
• CAS No: 99758-45-9
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 750107
• PubChem ID: 53364573
• Update Time: 2025-04-19

Benzene, 1-(1,1-dimethylethyl)-5-methyl-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1,1-dimethylethyl)-5-methyl-2,4-dinitro-
• 1-(tert-butyl)-5-methyl-2,4-dinitrobenzene
• 1-tert-butyl-5-methyl-2,4-dinitrobenzene
• FT-0752431
• SCHEMBL1465151
• DTXSID50693648
• NESMIGSDQPNPEV-UHFFFAOYSA-N
• 99758-45-9
• AE-562/43460365

• Inchi： 1S/C11H14N2O4/c1-7-5-8(11(2,3)4)10(13(16)17)6-9(7)12(14)15/h5-6H,1-4H3
• InChI Key： NESMIGSDQPNPEV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C(C)=CC=1C(C)(C)C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 238.09535693g/mol
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 91.6Ų